Cas no 1823835-30-8 (tert-butyl 2',3-dioxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate)

• Product Name: tert-butyl 2',3-dioxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
• CAS No: 1823835-30-8
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• MDL: MFCD27997384
• CID: 4621850
• PubChem ID: 121229918
• Update Time: 2025-05-23

tert-butyl 2',3-dioxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2',3-dioxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
• W14247
• AKOS027430144
• Tert-Butyl 2,3-Dioxo-2,3-Dihydrospiro[Indene-1,4-Piperidine]-1-Carboxylate
• tert-butyl 3,6'-dioxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
• CS-0448873
• AS-73205
• 1823835-30-8
• tert-Butyl2',3-dioxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
• tert-butyl 2',3-dioxospiro[2H-indene-1,4'-piperidine]-1'-carboxylate

• MDL： MFCD27997384
• Inchi： 1S/C18H21NO4/c1-17(2,3)23-16(22)19-9-8-18(11-15(19)21)10-14(20)12-6-4-5-7-13(12)18/h4-7H,8-11H2,1-3H3
• InChI Key： KHQVVXGQJSGBCZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2(CC(N(C(=O)OC(C)(C)C)CC2)=O)C1

Computed Properties

• Exact Mass: 315.14705815g/mol
• Monoisotopic Mass: 315.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.7Ų

Additional information on tert-butyl 2',3-dioxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate

Professional Introduction to Tert-butyl 2',3-dioxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate (CAS No. 1823835-30-8)

Tert-butyl 2',3-dioxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate, identified by its CAS number 1823835-30-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure combines a dioxo group with a piperidine ring, making it a versatile scaffold for the development of novel bioactive molecules. The compound's unique architecture and functional groups position it as a promising candidate for further exploration in drug discovery and molecular pharmacology.

The< strong>tert-butyl moiety in the molecule contributes to its stability and lipophilicity, which are critical factors in determining its bioavailability and pharmacokinetic properties. This feature makes it particularly interesting for formulating drugs that require efficient absorption and distribution within the body. Additionally, the presence of a< strong>2',3-dioxo group suggests potential reactivity and functionality that could be exploited in synthetic chemistry to create more complex derivatives with enhanced biological activity.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural and electronic properties. Spiro compounds often exhibit enhanced binding affinity and selectivity when used as pharmacophores in drug design. The< strong>spiro[indene-1,4'-piperidine] core of this compound is no exception, offering a rigid framework that can be fine-tuned to interact with biological targets. Researchers have been exploring such scaffolds for their potential applications in treating various diseases, including neurological disorders and cancer.

The< strong>1'-carboxylate group at the end of the molecule provides an acidic functionality, which can be utilized for further derivatization or for enhancing solubility in aqueous environments. This dual functionality—both lipophilic due to the tert-butyl group and hydrophilic due to the carboxylate—makes it an attractive building block for designing prodrugs or multi-target ligands. Such compounds are increasingly being investigated for their ability to modulate multiple pathways simultaneously, potentially leading to more effective therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of spirocyclic compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can identify key interactions between the< strong>Tert-butyl 2',3-dioxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate scaffold and target proteins or enzymes. These studies have revealed promising leads for developing inhibitors of kinases and other enzymes implicated in cancer progression. Moreover, the compound's ability to cross the blood-brain barrier has made it a candidate for treating central nervous system disorders.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory effects on various enzymes and receptors relevant to human health. For instance, modifications to the< strong>spiro[indene-1,4'-piperidine] core have led to compounds with potent anti-inflammatory properties. These findings highlight the importance of functionalizing such scaffolds with appropriate groups to optimize their biological activity. The< strong>tert-butyl group plays a crucial role in stabilizing these derivatives during metabolic processes, ensuring prolonged activity within the body.

The synthesis of< strong>Tert-butyl 2',3-dioxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the spirocyclic core efficiently. These synthetic advances have not only improved accessibility but also paved the way for large-scale production if future clinical trials prove successful.

The compound's potential extends beyond traditional drug development; it also holds promise in materials science and agrochemicals. Its unique structural features make it suitable for designing novel polymers or specialty chemicals with tailored properties. Additionally, researchers are exploring its use as an intermediate in synthesizing agrochemicals that target specific pests while minimizing environmental impact—a critical consideration in modern agriculture.

The< strong>CAS No. 1823835-30-8 registry confirms its identity as a distinct chemical entity with well-documented properties. This standardized identification ensures consistency across scientific literature and patents, facilitating collaboration among researchers worldwide. As more studies emerge on this compound and its derivatives, its role in advancing pharmaceutical science is likely to expand further.

In conclusion,< strong>Tert-butyl 2',3-dioxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate represents a significant advancement in medicinal chemistry due to its innovative structure and functional diversity. Its combination of lipophilic and hydrophilic features makes it an ideal candidate for developing next-generation therapeutics targeting complex diseases. Continued research into this compound will undoubtedly yield valuable insights into drug design principles and open new avenues for therapeutic intervention.